![molecular formula C10H8BrNO2 B1589020 Methyl 6-bromo-1H-indole-3-carboxylate CAS No. 868656-97-7](/img/structure/B1589020.png)
Methyl 6-bromo-1H-indole-3-carboxylate
Overview
Description
“Methyl 6-bromo-1H-indole-3-carboxylate” is a chemical compound with the CAS Number: 868656-97-7 . It has a molecular weight of 254.08 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H8BrNO2 . The InChI Code is 1S/C10H8BrNO2/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9/h2-5,12H,1H3 .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis and Derivative Formation
Methyl 6-bromo-1H-indole-3-carboxylate plays a crucial role in the synthesis of various complex organic compounds. It is used in reactions to create diverse esters and derivatives. For instance, it was converted into tetrahydro, dihydro, and dehydro esters using N-bromosuccinimide, a chemical reaction highlighting its versatility in organic synthesis (Irikawa et al., 1989). Moreover, it is involved in regioselective dibromination processes, leading to the synthesis of complex indole derivatives like methyl 5,6-dibromoindole-3-carboxylate, which are critical for natural and non-natural dibromoindole syntheses (Parsons et al., 2011).
Biological and Medicinal Research
This compound also finds applications in the field of medicinal chemistry and biological research. It is a key component in the study of brominated tryptophan alkaloids, as seen in research involving Thorectidae sponges, where it led to the discovery of new brominated tryptophan derivatives with potential antimicrobial properties (Segraves & Crews, 2005).
Material and Chemical Engineering
In the realm of material science and chemical engineering, this compound is involved in advanced synthesis techniques. For example, it has been used in the development of new methods for synthesizing 1-methyl-1H-indole-3-carboxylate derivatives, employing techniques like cross-dehydrogenative coupling, highlighting its role in innovative synthetic methodologies (Akbari & Faryabi, 2023).
Photophysical Studies
This compound derivatives have been synthesized and studied for their photophysical properties, making them candidates for applications as fluorescent probes in various scientific studies. Their response to fluoride ions, in particular, has been a subject of interest in this regard (Pereira et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 6-bromo-1H-indole-3-carboxylate, a derivative of indole, has been found to bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives are known to interact with their targets, causing a variety of biological effects . These effects can be antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . These pathways can lead to various downstream effects, contributing to the compound’s overall therapeutic potential.
Result of Action
Indole derivatives are known to have a variety of biological effects, suggesting that this compound could have similar effects .
Action Environment
It is known that the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°c .
Properties
IUPAC Name |
methyl 6-bromo-1H-indole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9/h2-5,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKZJYJMYLUQJPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC2=C1C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80467637 | |
Record name | Methyl 6-bromo-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80467637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
868656-97-7 | |
Record name | Methyl 6-bromo-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80467637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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